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Compound of Interest

Compound Name: 4'-Fluoro-2'-methylacetophenone

Cat. No.: B1306853

This guide provides essential safety, handling, and disposal procedures for 4'-Fluoro-2'-
methylacetophenone (CAS No. 446-29-7), tailored for researchers, scientists, and
professionals in drug development. Adherence to these protocols is critical for ensuring
laboratory safety and environmental compliance.

Essential Safety and Hazard Information

4'-Fluoro-2'-methylacetophenone is a chemical compound that requires careful handling. The
primary hazards associated with this substance include skin irritation, serious eye irritation, and
potential respiratory irritation.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]

Precautionary Measures:

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3][4]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2][3][4]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][4][5]

Always handle this chemical in a well-ventilated area, preferably within a fume hood, to
minimize inhalation exposure.[6][7]

Physical and Chemical Properties

The following table summarizes the key quantitative data for 4'-Fluoro-2'-
methylacetophenone and a structurally similar compound, 4'-Fluoroacetophenone, for

reference.
Property Value for 4 Reference
Fluoroacetophenone

Molecular Formula CoHoFO [2][8]
Molecular Weight 152.17 g/mol [2][8]
Physical Form Liquid [2][3]
Melting Point 4°C/39.2°F [9]

Boiling Point 196 °C / 384.8 °F 9]

Flash Point 71°C/159.8 °F [9]

Step-by-Step Disposal Protocol

Disposal of 4'-Fluoro-2'-methylacetophenone and its contaminated materials must be
handled as hazardous chemical waste. Do not pour this chemical down the sink or dispose of it
with regular trash.[6]

Experimental Protocol for Waste Disposal:

o Waste Segregation and Collection:
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o Designate a specific, clearly labeled, and sealed container for liquid waste of 4'-Fluoro-2'-
methylacetophenone.

o Collect any contaminated materials, such as gloves, filter paper, or absorbent pads, in a
separate, sealed, and clearly labeled solid hazardous waste container.[6]

o Ensure waste containers are made of compatible materials (e.g., High-Density
Polyethylene - HDPE).

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed to avoid hazardous reactions.[5][10] Incompatible materials include strong
oxidizing agents, strong bases, and strong reducing agents.[11]

o Container Management:
o Keep waste containers tightly closed when not in use.[4][11]

o Store the waste containers in a cool, dry, and well-ventilated area, away from sources of
ignition.[5][11]

o Ensure the storage area is designated for hazardous waste.
e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[6][12]

o Provide the EHS office or disposal company with a complete and accurate description of
the waste, including its composition and any known hazards.

o Follow all institutional, local, regional, and national regulations for hazardous waste
disposal.[5]

Spill Management Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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e Immediate Actions:
o Evacuate all non-essential personnel from the immediate spill area.[4]
o Ensure adequate ventilation.
o Remove all sources of ignition.[9][11]

e Containment and Cleanup:

o For small spills, absorb the liquid with an inert, non-combustible absorbent material such
as vermiculite, sand, or earth.[4][11] Do not use combustible materials like paper towels as
the primary absorbent.

o Use non-sparking tools to collect the absorbed material and place it into a suitable, sealed
container for hazardous waste disposal.[6]

e Decontamination:

o Clean the spill area thoroughly with soap and water.

o Collect all cleanup materials and dispose of them as hazardous waste.
o Personal Protective Equipment (PPE):

o Always wear appropriate PPE during cleanup, including chemical-resistant gloves, safety
goggles or a face shield, and a lab coat.[6][11] For larger spills, respiratory protection may
be necessary.[9]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4'-
Fluoro-2'-methylacetophenone waste.
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Waste Identification & Segregation
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Caption: Logical workflow for the disposal of 4'-Fluoro-2'-methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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